Cas no 6199-50-4 (5-(furan-2-yl)-N-propan-2-yl-1,2-oxazole-3-carboxamide)

5-(furan-2-yl)-N-propan-2-yl-1,2-oxazole-3-carboxamide structure
6199-50-4 structure
Product Name:5-(furan-2-yl)-N-propan-2-yl-1,2-oxazole-3-carboxamide
CAS No:6199-50-4
MF:C11H12N2O3
MW:220.224582672119
CID:2717972
PubChem ID:3235773
Update Time:2025-04-21

5-(furan-2-yl)-N-propan-2-yl-1,2-oxazole-3-carboxamide Chemical and Physical Properties

Names and Identifiers

    • 5-(furan-2-yl)-N-propan-2-yl-1,2-oxazole-3-carboxamide
    • 6199-50-4
    • AKOS001424768
    • 5-(furan-2-yl)-N-(propan-2-yl)-1,2-oxazole-3-carboxamide
    • MLS000087207
    • SMR000023430
    • EU-0023751
    • HMS2454O20
    • 5-(2-furyl)-N-isopropylisoxazole-3-carboxamide
    • 907989-91-7
    • DTXSID30390507
    • Z220723282
    • SR-01000094035-1
    • SR-01000094035
    • CHEMBL1605850
    • Inchi: 1S/C11H12N2O3/c1-7(2)12-11(14)8-6-10(16-13-8)9-4-3-5-15-9/h3-7H,1-2H3,(H,12,14)
    • InChI Key: RAUJTOYKEOTPQC-UHFFFAOYSA-N
    • SMILES: O1C(C2=CC=CO2)=CC(C(NC(C)C)=O)=N1

Computed Properties

  • Exact Mass: 220.08479225Da
  • Monoisotopic Mass: 220.08479225Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 258
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 68.3Ų
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